Cas no 857494-19-0 (3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione)

3-(4-Benzylpiperazin-1-yl)pyrrolidine-2,5-dione is a heterocyclic compound featuring a pyrrolidine-2,5-dione (succinimide) core substituted with a 4-benzylpiperazine moiety. This structure imparts versatility in medicinal chemistry and drug development, particularly as a potential intermediate for bioactive molecules. The benzylpiperazine group enhances binding affinity to certain biological targets, while the succinimide scaffold offers opportunities for further functionalization. Its well-defined synthetic pathway and stability under standard conditions make it a reliable building block for research applications. The compound’s balanced lipophilicity and molecular weight suggest favorable pharmacokinetic properties, supporting its use in the design of CNS-active agents or enzyme inhibitors. Suitable for controlled modifications, it serves as a valuable tool in exploratory pharmacology and organic synthesis.

3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione structure

857494-19-0 structure

Product Name:3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione

CAS No:857494-19-0

MF:C₁₅H₁₉N₃O₂

MW:273.330263376236

CID:5447025

Update Time:2025-05-26

3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

- 3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione
- Inchi： 1S/C15H19N3O2/c19-14-10-13(15(20)16-14)18-8-6-17(7-9-18)11-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,16,19,20)
- InChI Key： WBNDFEDHENZPNW-UHFFFAOYSA-N
- SMILES： N1C(=O)CC(N2CCN(CC3=CC=CC=C3)CC2)C1=O

3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3023-0905-2μmol	3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione	857494-19-0	90%+	2μl	$85.5	2023-04-28
Life Chemicals	F3023-0905-5μmol	3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione	857494-19-0	90%+	5μl	$94.5	2023-04-28
Life Chemicals	F3023-0905-10μmol	3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione	857494-19-0	90%+	10μl	$103.5	2023-04-28
Life Chemicals	F3023-0905-20μmol	3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione	857494-19-0	90%+	20μl	$118.5	2023-04-28
Life Chemicals	F3023-0905-1mg	3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione	857494-19-0	90%+	1mg	$81.0	2023-04-28
Life Chemicals	F3023-0905-2mg	3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione	857494-19-0	90%+	2mg	$88.5	2023-04-28
Life Chemicals	F3023-0905-3mg	3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione	857494-19-0	90%+	3mg	$94.5	2023-04-28
Life Chemicals	F3023-0905-4mg	3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione	857494-19-0	90%+	4mg	$99.0	2023-04-28
Life Chemicals	F3023-0905-5mg	3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione	857494-19-0	90%+	5mg	$103.5	2023-04-28
Life Chemicals	F3023-0905-10mg	3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione	857494-19-0	90%+	10mg	$118.5	2023-04-28

3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Additional information on 3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione

3-(4-Benzylpiperazin-1-yl)pyrrolidine-2,5-dione: A Comprehensive Overview

3-(4-Benzylpiperazin-1-yl)pyrrolidine-2,5-dione, also known by its CAS number CAS No 857494-19-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The chemical structure of 3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione comprises a pyrrolidine ring system fused with a dione moiety, which is further substituted with a piperazine group at the 3-position. The piperazine ring is itself substituted with a benzyl group at the 4-position, adding complexity and potential bioactivity to the molecule.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly their role as scaffolds for drug design. The presence of multiple nitrogen atoms in both the pyrrolidine and piperazine rings suggests potential for hydrogen bonding and other non-covalent interactions, which are crucial for bioavailability and target binding.

In terms of synthesis, researchers have explored various routes to construct this compound efficiently. One notable approach involves the use of click chemistry principles, leveraging the reactivity of azides and alkynes under copper catalysis to form stable triazole linkages within the molecule.

The pharmacological profile of CAS No 857494-19-0 has been investigated in several recent studies, with promising results in anti-inflammatory and antioxidant assays. These findings underscore its potential as a lead compound for developing therapeutic agents targeting oxidative stress-related diseases.

Beyond pharmacology, this compound has shown utility in materials science applications, particularly as a precursor for advanced polymers and nanomaterials. Its ability to form robust networks through hydrogen bonding makes it an attractive candidate for high-performance materials.

In conclusion, 3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione, or CAS No 857494-19-0, represents a versatile compound with diverse applications across multiple scientific domains. Ongoing research continues to unlock its full potential, positioning it as a key player in future advancements in chemistry and medicine.